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Compound of Interest

Compound Name: Atazanavir-d18

Cat. No.: B148557 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Atazanavir-d5, a deuterated analog of the

HIV protease inhibitor Atazanavir. It is intended to be a comprehensive resource for

researchers utilizing this stable isotope-labeled compound in their studies, particularly in

pharmacokinetic and bioanalytical assays. While the initial request specified Atazanavir-d18,

extensive market research indicates that Atazanavir-d5 is the commercially available

deuterated form for research purposes.

Introduction to Atazanavir and its Deuterated Analog
Atazanavir is an azapeptide protease inhibitor that selectively inhibits the virus-specific

processing of viral Gag-Pol polyproteins in HIV-1 infected cells, thus preventing the formation of

mature virions.[1][2] It is a critical component of highly active antiretroviral therapy (HAART).

Stable isotope-labeled internal standards are essential for accurate quantification of drugs in

biological matrices by mass spectrometry. Atazanavir-d5, with five deuterium atoms, serves as

an ideal internal standard for such applications due to its similar physicochemical properties to

the unlabeled drug and its distinct mass, allowing for precise differentiation in mass

spectrometric analyses.[3]

Commercial Suppliers and Product Specifications
Atazanavir-d5 is available from several reputable suppliers of research chemicals. The

following tables summarize the key product specifications from various vendors. Researchers
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should always refer to the supplier's certificate of analysis for lot-specific information.

Table 1: General Product Information for Atazanavir-d5

Supplier
Product
Code/Catalog
No.

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Toronto

Research

Chemicals (TRC)

TRC-A790052-

1MG
1132747-14-8 C₃₈H₄₇D₅N₆O₇ 709.89

Santa Cruz

Biotechnology

(SCBT)

sc-218498
1132747-14-8

(unlabeled)
C₃₈H₄₇D₅N₆O₇ 709.89

MedchemExpres

s
HY-17367S 1132747-14-8 C₃₈H₄₇D₅N₆O₇ 709.89

Cleanchem CL-ATA-80 1132747-14-8 C₃₈H₄₇D₅N₆O₇ 709.9

LGC Standards TRC-A790050 1132747-14-8 Not Specified Not Specified

Table 2: Reported Purity and Physical Properties

Supplier Purity Appearance
Storage
Temperature

Toronto Research

Chemicals (TRC)
>95% (HPLC)[4]

White to Off-White

Solid[1]
-20°C[5]

Santa Cruz

Biotechnology (SCBT)
Not specified Not specified Not specified

MedchemExpress Not specified Not specified -20°C (3 years)

Cleanchem Not specified Not specified
Store in a cool, dry

place[6]

LGC Standards >95% (HPLC)[7] Not specified -20°C[7]
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Experimental Protocols: Quantification of
Atazanavir in Human Hair using Atazanavir-d5
The following is a detailed methodology for the quantification of Atazanavir in human hair

samples using liquid chromatography-tandem mass spectrometry (LC/MS/MS) with Atazanavir-

d5 as an internal standard. This protocol is adapted from a validated method published in a

peer-reviewed journal.[3]

1. Materials and Reagents:

Atazanavir sulfate reference standard (U.S. Pharmacopeia)[3]

Atazanavir-d5 internal standard (Toronto Research Chemicals, Inc.)[3]

Acetonitrile (ACN), Methanol (MeOH), Acetic acid, Ethyl acetate (EA), Methyl tert-butyl ether

(MTBE), Sodium hydroxide (NaOH), Sodium phosphate dibasic anhydrous (Thermo Fisher)

[3]

Trifluoroacetic acid (TFA) (Acros Organics)[3]

Ammonium acetate (Spectrum Chemical)[3]

Deionized water (NANOpure II water purification system)[3]

2. Preparation of Stock and Working Solutions:[3]

Atazanavir Stock Solution (1.00 mg/mL): Dissolve Atazanavir sulfate in 100% MeOH.

Atazanavir Working Solutions: Dilute the stock solution with 50% MeOH to prepare high

(4.00 µg/mL) and low (0.100 µg/mL) working solutions for calibration standards and quality

controls.

Atazanavir-d5 Internal Standard Stock Solution (1.00 mg/mL): Dissolve Atazanavir-d5 in

100% MeOH.

Atazanavir-d5 Internal Standard Working Solution (0.200 µg/mL): Dilute the stock solution

with 50% MeOH.
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Storage: Stock and working solutions are stable for at least 6 months at 4°C.

3. Sample Preparation (Hair Extraction):

Decontaminate hair samples by washing with an appropriate solvent to remove external

contaminants.

Dry the hair samples thoroughly.

Weigh approximately 10 mg of hair into a glass tube.

Add the Atazanavir-d5 internal standard working solution.

Perform liquid-liquid extraction using an optimized solvent system (e.g., a mixture of ethyl

acetate and methanol).

Evaporate the organic layer to dryness under a stream of nitrogen.

Reconstitute the residue in the mobile phase for LC/MS/MS analysis.

4. LC/MS/MS Analysis:[3]

LC Column: BDS C-18 column (5 µm, 4.6 × 100 mm).

Mobile Phase: Isocratic elution with 55% acetonitrile, 45% water, 0.15% acetic acid, and 4

mM ammonium acetate.

Flow Rate: 0.8 mL/min.

Mass Spectrometry: Positive electrospray ionization (ESI+) with multiple reaction monitoring

(MRM).

MRM Transitions:

Atazanavir: MH+ m/z 705.3 to m/z 168.0

Atazanavir-d5: MH+ m/z 710.2 to m/z 168.0

5. Calibration and Quantification:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5848502/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare a calibration curve by spiking blank hair matrix with known concentrations of

Atazanavir.

The linear range for this assay was reported to be 0.0500 ng to 20.0 ng of Atazanavir per mg

of hair.[3]

The ratio of the peak area of Atazanavir to the peak area of Atazanavir-d5 is used for

quantification.
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Click to download full resolution via product page

Caption: Conceptual structure of Atazanavir-d5, highlighting the deuterated phenyl group.

Experimental Workflow for Atazanavir Quantification
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Caption: Workflow for the quantification of Atazanavir in hair using Atazanavir-d5 as an internal

standard.

Logical Relationship: Use of Internal Standard in Mass Spectrometry
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Caption: The role of Atazanavir-d5 as an internal standard for accurate quantification.

Conclusion
Atazanavir-d5 is a critical tool for researchers in the field of HIV pharmacology and drug

development. Its commercial availability and well-documented use as an internal standard in

bioanalytical methods, such as the one detailed in this guide, enable the precise and accurate

quantification of Atazanavir in various biological matrices. This guide provides a foundational
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understanding of the technical specifications, commercial sources, and a practical experimental

workflow to aid researchers in their study design and execution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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